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Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 4-Bromo-3-chloroaniline is paramount. This guide provides

immediate, procedural, and step-by-step guidance for its use in a laboratory setting.

Chemical Profile and Hazards

4-Bromo-3-chloroaniline is an aromatic amine that is harmful if swallowed, toxic in contact

with skin, and causes skin and serious eye irritation.[1][2] It may also cause damage to organs

through prolonged or repeated exposure.[2][3]

Hazard Category Description

Acute Toxicity (Oral) Harmful if swallowed.[2][3]

Acute Toxicity (Dermal) Toxic in contact with skin.[2]

Acute Toxicity (Inhalation) Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Causes skin irritation.[2]

Eye Damage/Irritation Causes serious eye irritation.[2]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[2][3]
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GHS Hazard Statements Percentage of Notifications

H302: Harmful if swallowed 100%

H332: Harmful if inhaled 17.39%

H373: Causes damage to organs through

prolonged or repeated exposure
13.04%

Data aggregated from notifications to the ECHA C&L Inventory.

Operational Plan: From Handling to Disposal
A systematic approach is crucial for safety. The following workflow outlines the necessary steps

for handling 4-Bromo-3-chloroaniline.
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Caption: Workflow for safely handling 4-Bromo-3-chloroaniline.
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Personal Protective Equipment (PPE)
The following PPE is mandatory to minimize exposure risks.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[1]

Prevents skin contact and

absorption, as aromatic

amines can be absorbed

through the skin.[1]

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

required for splash hazards.[1]

Protects eyes from dust

particles and splashes of

solutions containing the

compound.[1]

Skin and Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs.[1]

Protects the skin from

accidental spills and

contamination.[1]

Respiratory Protection

All handling of the solid

compound or its solutions

should be conducted in a

certified chemical fume hood. If

engineering controls are

insufficient, a dust mask (type

N95 or equivalent) or a full-

face respirator may be

necessary.[1]

Prevents inhalation of airborne

dust or aerosols, a primary

route of exposure.[1]

Experimental Protocols: Safe Handling and Disposal
Handling Protocol:

Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available and in good condition.[1]
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Verify that safety showers and eyewash stations are readily accessible.[1]

Set up all equipment in a certified chemical fume hood.[1]

Execution:

Avoid breathing dust, fumes, or vapors.[1]

Prevent all contact with skin and eyes by wearing the appropriate PPE.[1]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][4]

Use explosion-proof equipment and non-sparking tools where necessary.[1]

Wash hands thoroughly with soap and water after handling.[1][4]

Spill Management:

In case of a spill, evacuate the area.

For solid spills, sweep or shovel the material into a suitable, labeled container for disposal.[4]

For liquid spills, absorb with inert materials such as clay or diatomaceous earth and collect

for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan:

Waste Collection:

Collect all solid and liquid waste containing 4-Bromo-3-chloroaniline in separate, clearly

labeled, and sealed containers.

Contaminated PPE (gloves, disposable lab coats) should also be collected in a designated

hazardous waste container.

Disposal Procedure:
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Dispose of contents and containers at an approved waste disposal plant.[5][6]

All disposal activities must be in accordance with applicable local, regional, and national

laws and regulations.[2][4] Do not discharge into drains or the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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